Cas no 892773-88-5 (1-(4-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(4-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892773-88-5
• MF: C₁₇H₁₃FN₆O
• MW: 336.323125600815
• CID: 5423235
• Update Time: 2025-06-20

1-(4-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• 1-(4-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C17H13FN6O/c1-10-2-4-11(5-3-10)16-20-17(25-22-16)14-15(19)24(23-21-14)13-8-6-12(18)7-9-13/h2-9H,19H2,1H3
• InChI Key： QGYKMBCCZIYYON-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=C(C)C=C3)N=2)=C(N)N(C2=CC=C(F)C=C2)N=1

Additional information on 1-(4-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Comprehensive Overview of 1-(4-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892773-88-5)

1-(4-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892773-88-5) is a specialized heterocyclic compound featuring a unique combination of 1,2,4-oxadiazole and 1,2,3-triazole rings. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential bioactivity. The presence of both fluorophenyl and methylphenyl groups enhances its versatility in drug design, making it a valuable intermediate in medicinal chemistry.

The molecular structure of 1-(4-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892773-88-5) includes a 1,2,4-oxadiazole core linked to a 1,2,3-triazole moiety, which is further substituted with a 4-fluorophenyl group and a 4-methylphenyl group. This arrangement contributes to its stability and reactivity, making it suitable for various synthetic applications. Researchers are particularly interested in its potential as a scaffold for developing novel kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy and antibiotic resistance.

In recent years, the demand for heterocyclic compounds like 1-(4-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892773-88-5) has surged due to their role in addressing global health challenges. For instance, the compound's structural features are being explored for applications in COVID-19 drug repurposing and cancer immunotherapy, two of the most searched topics in biomedical research. Its ability to modulate protein-protein interactions and enzyme activity makes it a promising candidate for these cutting-edge therapies.

The synthesis of 1-(4-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892773-88-5) typically involves multi-step reactions, including cyclization and cross-coupling techniques. Advanced methods such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, reflecting the growing emphasis on sustainable and efficient chemical processes. These innovations are particularly relevant given the increasing focus on green chemistry and cost-effective drug development in the pharmaceutical industry.

From a commercial perspective, 1-(4-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892773-88-5) is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its pricing and availability are influenced by factors such as raw material costs and synthetic complexity, which are common concerns for researchers searching for high-purity intermediates. The compound's niche applications also make it a subject of interest in patent literature and academic publications, further driving its visibility in scientific databases.

In summary, 1-(4-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892773-88-5) represents a compelling example of modern heterocyclic chemistry with broad implications for drug discovery and material science. Its structural uniqueness and functional adaptability position it as a key player in ongoing research efforts to tackle pressing medical and environmental challenges. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemical synthesis.